80-33-1(Chlorfenson),CCS,Ovex

Chlorfenson Properties

Names and Identifiers

- Benzenesulfonic acid,4-chloro-, 4-chlorophenyl ester
- (4-chlorophenyl) 4-chlorobenzenesulfonate
- CHLORFENSON
- Ovex
- Ovex Solution
- 4-chlorophenyl 4-chlorobenzene-1-sulfonate
- 4-chlorophenyl 4-chlorobenzenesulfonate
- 4-chlorophenyl-4-chlorobenzenesulfonate
- Benzolsulfonate
- Chlorfensin
- Chlorfenson100µg
- Chlorofenizon
- chlorofenson
- chlorofensone
- Difenson
- ephirsulfonate
- Ephirsulphonate
- Ethersulfonate
- Niagaratran
- ovatron
- p-chlorophenyl p-chlorobenzenesulfonate
- (4-chlor-phenyl)-4-chlor-benzol-sulfonate
- chlorbenzolsulfonate
- benzenesulfonic acid,4-chloro-,4-chlorophenyl ester
- Benzenesulfonic acid, p-chloro-, p-chlorophenyl ester (6CI, 7CI, 8CI)
- 4-Chlorophenyl 4-chlorobenzenesulphonate
- Acaricydol E 20
- Benzolsulfonat
- C 1006
- CCS
- Chlorbenzolsulfonat
- CPCBS
- D 854
- Danicut
- Erysit
- Estonmite
- Genite 883
- K 6451
- Lethalaire G-58
- Miticide K 101
- NSC 5618
- Onex
- Orthotran
- Otracid
- Ovatran
- Ovochlor
- Ovotox
- Ovotran
- p-Chlorophenyl p-chlorobenzenesulphonate
- PCPCBS
- Roztoczol fluid
- Sappilan
- +Expand
- InChIKey： RZXLPPRPEOUENN-UHFFFAOYSA-N
- Inchi： 1S/C12H8Cl2O3S/c13-9-1-5-11(6-2-9)17-18(15,16)12-7-3-10(14)4-8-12/h1-8H
- SMILES： O=S(C1C=CC(Cl)=CC=1)(OC1C=CC(Cl)=CC=1)=O

Computed Properties

Exact Mass: 301.95700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Heavy Atom Count: 18
Complexity: 350
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 4.84190
PSA: 51.75000
Melting Point: 86.5-86.8°
Color/Form: Colorless crystal .It smells fishy.Volatile.Sexual stability,But it can be damaged by alkaline substancesdecomposition
Solubility: It can be mixed with almost all pesticides and bactericides. It is soluble in a variety of organic solvents and insoluble in water
Density: 1.4572 (estimate)

Chlorfenson Price

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AE02769-10mg	Chlorfenson	80-33-1	10mg	$86.00
TRC	C428793-25mg	Chlorfenson	80-33-1	25mg	$150.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-234310-100 mg	Chlorfenson,	80-33-1	100MG	￥489.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	36124-100MG	Chlorfenson	80-33-1	100mg	¥752.12	2023-10-24

Chlorfenson Synthesis

Synthetic Circuit 1

14752-66-0

106-48-9

80-33-1

Reaction Conditions

1.1 Reagents: Potassium carbonate , Iodine Solvents: Methanol ; 5 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

Iodine-induced synthesis of sulfonate esters from sodium sulfinates and phenols under mild conditions

Gao, Jian; et al, RSC Advances, 2015, 5(35), 27439-27442

Synthetic Circuit 2

106-48-9

98-60-2

80-33-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C

Reference

Electron Donor-Acceptor Complex Enabled Decarboxylative Sulfonylation of Cinnamic Acids under Visible-Light Irradiation

Ge, Qian-Qian; et al, Journal of Organic Chemistry, 2019, 84(13), 8691-8701

Synthetic Circuit 3

106-48-9

98-60-2

80-33-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C

Reference

Visible Light-Induced Highly Regioselective and Stereoselective Oxysulfonylation of Alkynes for the Synthesis of (E)-β-Phenoxy Vinylsulfones

Xie, Wenjiao; et al, Organic Letters, 2022, 24(32), 6099-6104

Chlorfenson Raw materials

Chlorfenson Preparation Products

Chlorfenson (80-33-1)

Chlorfenson Related Literature

1. The analysis for residues of chlorinated insecticides and acaricides. A review

K. I. Beynon,K. E. Elgar Analyst 1966 91 143
2. Thyme (Thymus vulgaris L.) polyphenols ameliorate DSS-induced ulcerative colitis of mice by mitigating intestinal barrier damage, regulating gut microbiota, and suppressing TLR4/NF-κB-NLRP3 inflammasome pathways

Zuman Zhou,Wanying He,Honglei Tian,Ping Zhan,Jianshu Liu Food Funct. 2023 14 1113
3. Selection of representative matrices for the multiresidue analysis of pesticides in tea by GC-MS/MS

Yan Li,Zhibin Wang,FaMing Gao,DanDan Song,Xiong Lu Anal. Methods 2018 10 855
4. A target-induced inner-filter effect-based ratiometric sensing platform by fluorescence modulation of persistent luminescent nanoparticles and 2,3-diaminophenazine

Guiqun Zhang,Chao Yao,Yulong Li,Yan Guan,Rong Hu,Yunhui Yang New J. Chem. 2022 46 13896
5. Beauveria bassiana (Clavicipitaceae): a potent fungal agent for controlling mosquito vectors of Anopheles stephensi, Culex quinquefasciatus and Aedes aegypti (Diptera: Culicidae)

Chinnasamy Ragavendran,Nawal Kishore Dubey,Devarajan Natarajan RSC Adv. 2017 7 3838
6. 5-Ferrocenyl-2,2′-bipyridine ligands: synthesis, palladium(ii) and copper(i) complexes, optical and electrochemical properties

S. ?. Scottwell,K. J. Shaffer,C. J. McAdam,J. D. Crowley RSC Adv. 2014 4 35726
7. Potential mechanisms mediating the protective effects of a peptide from walnut (Juglans mandshurica Maxim.) against hydrogen peroxide induced neurotoxicity in PC12 cells

Chunlei Liu,Yong Guo,Fanrui Zhao,Hanxiong Qin,Hongyan Lu,Li Fang,Ji Wang,Weihong Min Food Funct. 2019 10 3491
8. Multi-class pesticide determination in royal jelly by gas chromatography coupled to triple quadrupole tandem mass spectrometry

Gerardo Martínez-Domínguez,Roberto Romero-González,Antonia Garrido-Frenich Anal. Methods 2014 6 5376
9. Metal–organic frameworks constructed from flexible V-shaped ligands: adjustment of the topology, interpenetration and porosity via a solvent system

Qingxiang Yang,Xingqiu Chen,Zhijun Chen,Ying Hao,Yizhi Li,Qingyi Lu,Hegen Zheng Chem. Commun. 2012 48 10016
10. Acid-catalysed reactions of amines with dimethyl carbonate

Pattamabhorn Worsawat,Pakin Noppawan,Charlotte Croise,Nontipa Supanchaiyamat,Con R. McElroy,Andrew J. Hunt Org. Biomol. Chem. 2023 21 1070

Cas no 80-33-1 (Chlorfenson)

Chlorfenson Properties

Names and Identifiers

Computed Properties

Experimental Properties

Chlorfenson Price

Chlorfenson Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Chlorfenson Raw materials

Chlorfenson Preparation Products

Chlorfenson Related Literature

80-33-1 (Chlorfenson) Related Products